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Compound of Interest |

Compound Name: D-(+)-Raffinose-13C6
Cat. No.: B13843230
Get Quote

D-(+)-Raffinose is a naturally occurring trisaccharide composed of galactose, glucose, and
fructose, commonly found in a variety of plants such as beans, cabbage, and whole grains.[1]
While it plays a role in plant metabolism and is used in various industries, its isotopically
labeled form, D-(+)-Raffinose-13C6, offers a powerful tool for researchers.[2][3] This guide
provides a comprehensive overview of D-(+)-Raffinose-13C6, focusing on its physicochemical
properties, synthesis, analytical characterization, and applications, particularly in the realm of
metabolic research and drug development.

The incorporation of six stable carbon-13 (13C) isotopes into the raffinose molecule allows it to
be used as a tracer in metabolic flux analysis.[4][5] By introducing D-(+)-Raffinose-13C6 into a
biological system, scientists can track the metabolic fate of the carbon backbone, elucidating
complex biochemical pathways and quantifying the flow of metabolites. This is invaluable for
understanding cellular metabolism in both healthy and diseased states, and for assessing the
mechanism of action of novel therapeutics.

Physicochemical Properties

The key physicochemical properties of D-(+)-Raffinose and its 13C-labeled variant are
summarized in the table below. It is important to note that isotopically labeled compounds often
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do not have a unique CAS number and are typically identified by the CAS number of the parent
compound.

D-(+)-Raffinose D-(+)-Raffinose-
Property Data Source(s)
(Unlabeled) 13C6

Not formally assigned;
CAS Number 512-69-6 (Anhydrous)  referred to by the [61[7]

parent CAS number.

Molecular Formula C18H32016 (12C)12(*3C)6H32016 [7]

] ~510.32 g/mol
Molecular Weight 504.44 g/mol [21618191110111]
(calculated)

White crystalline White crystalline
Appearance [12]
powder powder

. i Expected to be similar
Solubility Soluble in water [8]
to the unlabeled form

The molecular weight of D-(+)-Raffinose-13C6 is calculated based on the atomic masses of
the constituent isotopes: (12 x 12.011) + (6 x 13.00335) + (32 x 1.008) + (16 x 15.999) =
510.32 g/mol .

Synthesis and Isotopic Labeling

The synthesis of D-(+)-Raffinose-13C6 involves the introduction of six carbon-13 atoms into
the molecule. While specific proprietary methods may vary, the general approach often involves
enzymatic or chemical synthesis starting from 3C-labeled precursors.

One plausible synthetic route involves the enzymatic transfer of a *3C-labeled galactose unit to
sucrose.[3] This can be achieved using enzymes like a-galactosidase. The 3C-labeled
galactose would be derived from a 13C-glucose or other suitably labeled monosaccharide
precursor, which is often produced through biological methods, such as cultivation of
microorganisms on a *3C-enriched carbon source.
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A generalized workflow for the synthesis of D-(+)-Raffinose-13C6.
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Analytical Characterization for Scientific Integrity

To ensure the reliability of research outcomes, rigorous analytical characterization of D-(+)-
Raffinose-13C6 is paramount. The following techniques are essential for confirming its identity,
purity, and isotopic enrichment.

Mass Spectrometry (MS)

Mass spectrometry is a cornerstone for the analysis of isotopically labeled compounds. High-
resolution mass spectrometry (HRMS) can precisely determine the molecular weight of D-(+)-
Raffinose-13C6, confirming the incorporation of the six 13C atoms.[11] The mass spectrum will
show a characteristic isotopic distribution pattern, with the most abundant peak shifted by
approximately 6 Da compared to the unlabeled standard.

Nuclear Magnetic Resonance (NMR) Spectroscopy

13C NMR spectroscopy is a powerful, non-destructive technique that provides detailed structural
information. In the 3C NMR spectrum of D-(+)-Raffinose-13C6, the signals corresponding to
the labeled carbon atoms will exhibit significantly enhanced intensity. Furthermore, the coupling
patterns between adjacent 13C atoms can confirm the positions of the labels within the
molecule. *H NMR is also used to confirm the overall structure and purity.

Applications in Research and Drug Development

The primary application of D-(+)-Raffinose-13C6 is as a tracer in metabolic flux analysis.[4]
This has significant implications for both basic research and pharmaceutical development.

o Understanding Disease Metabolism: By tracing the metabolism of D-(+)-Raffinose-13C6,
researchers can identify metabolic reprogramming in diseases such as cancer, diabetes, and
neurodegenerative disorders.

o Drug Mechanism of Action: This labeled compound can be used to investigate how a drug
candidate alters specific metabolic pathways, providing crucial insights into its mechanism of
action.

e Pharmacokinetic and Pharmacodynamic (PK/PD) Studies: While less common for a
carbohydrate, labeled compounds can sometimes be used in specialized PK/PD studies to
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trace the distribution and metabolic fate of a drug delivery vehicle or a conjugate.

o Cryopreservation: Unlabeled raffinose is used as a cryoprotectant.[2] Labeled raffinose could
potentially be used to study the mechanisms of cryopreservation and cellular uptake during
this process.

Experimental Protocol: A Step-by-Step Guide for
Metabolic Labeling in Cell Culture

The following is a generalized protocol for a cell-based metabolic labeling experiment using D-
(+)-Raffinose-13C6.

o Cell Culture: Plate cells at a desired density and allow them to adhere and grow in standard
culture medium.

e Medium Exchange: Once the cells reach the desired confluency, replace the standard
medium with a custom medium containing D-(+)-Raffinose-13C6 at a known concentration.

 Incubation: Incubate the cells for a specific period to allow for the uptake and metabolism of
the labeled raffinose. The incubation time will depend on the specific metabolic pathways
being investigated.

o Metabolite Extraction: After incubation, rapidly quench the metabolism and harvest the cells.
Extract the intracellular metabolites using a suitable solvent system (e.g., a mixture of
methanol, acetonitrile, and water).

o Sample Preparation: Prepare the extracted metabolites for analysis by mass spectrometry or
NMR. This may involve derivatization to improve chromatographic separation and ionization
efficiency.

o Data Acquisition: Analyze the samples using LC-MS/MS or a similar high-resolution
technique to identify and quantify the 3C-labeled metabolites.

» Data Analysis: Process the raw data to determine the isotopic enrichment in various
downstream metabolites, providing a quantitative measure of metabolic fluxes.
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Workflow for a typical metabolic labeling experiment with D-(+)-Raffinose-13C6.

Conclusion

D-(+)-Raffinose-13C6 is a valuable tool for the scientific community, enabling detailed
investigations into complex metabolic networks. Its use as a stable isotope tracer provides a
level of insight that is not achievable with unlabeled compounds. By understanding its
properties, synthesis, and analytical requirements, researchers can confidently employ D-(+)-
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Raffinose-13C6 to advance our knowledge of biology and to accelerate the development of

new medicines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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